1-(3,4-dimethylphenyl)-5-oxo-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-5-oxo-N-[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H20N6O3S3/c1-11-3-4-14(7-12(11)2)26-9-13(8-16(26)28)17(29)23-19-24-25-20(32-19)31-10-15(27)22-18-21-5-6-30-18/h3-7,13H,8-10H2,1-2H3,(H,21,22,27)(H,23,24,29)
• InChI Key: CWHBNDVZBOYIAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NC3=NN=C(S3)SCC(=O)NC4=NC=CS4)C
• Molecular Formula: C20H20N6O3S3
• Molecular Weight: 488.6 g/mol
• CAS No.: 872595-51-2

Description

1-(3,4-dimethylphenyl)-5-oxo-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C20H20N6O3S3 and its molecular weight is 488.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with structures similar to the query compound have been synthesized and tested for various biological activities. For example, carboxamide derivatives of benzo[b][1,6]naphthyridines were synthesized and showed potent cytotoxic activities against several cancer cell lines, highlighting the potential of these compounds in anticancer research (Deady et al., 2003). Similarly, thiazole derivatives incorporating pyridine moiety have been synthesized and assessed for their antimicrobial agents, demonstrating the compound's relevance in developing new antimicrobial drugs (Khidre & Radini, 2021).

Chemical Transformations and Synthesis

The versatility of similar compounds in chemical synthesis has been showcased through various studies. For instance, transformations of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-thioazole-5-carboxylate into different heterocyclic compounds have been documented, indicating the potential for chemical transformations and the synthesis of novel compounds (Albreht et al., 2009).

Structural and Supramolecular Insights

Research into the structural modifications and supramolecular aggregation of thiazolopyrimidines provides insights into their conformational features, which is crucial for understanding their chemical behavior and interactions (Nagarajaiah & Begum, 2014). This area of research is fundamental for the development of compounds with specific properties and functionalities.

Antitumor and Antioxidant Activities

The exploration of cyanoacetamide in heterocyclic chemistry for the synthesis of compounds with antitumor and antioxidant activities further highlights the significance of these compounds in medicinal chemistry (Bialy & Gouda, 2011). This research direction is indicative of the potential health and therapeutic benefits of structurally similar compounds.